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Compound Focus: UC-781

CAS No.: 178870-32-1

Cat. No.: S546217

Summary of UC-781 Safety in Macaque Models

The following table consolidates the primary safety outcomes observed after vaginal and rectal application of

UC-781 gel formulations in pig-tailed macaques (Macaca nemestrina).

Evaluation Aspect Vaginal Application (0.1% & 1.0% Gel) Rectal Application
Systemic Absorption No systemic absorption detected after No systemic absorption
repeated application [1]. detected after repeated

application [1].

Local Concentration High levels of UC781 detected in Information not specified in
cervicovaginal lavage samples up to 6 available search results.
hours post-exposure [1].

Impact on Vaginal Deemed safe. No adverse effects found Not applicable.
Microenvironment via colposcopy, cytokine analysis, or on
vaginal microflora with repeated daily use

[1].
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Evaluation Aspect

Local Irritation /
Inflammation
(Colposcopy)

Cytokine Profile

Impact on Local
Microflora

Vaginal Application (0.1% & 1.0% Gel) Rectal Application

Safe; no adverse effects noted [1]. Information not specified in
available search results.

No significant adverse changes reported 1.0% gel caused increased
[1]. expression of numerous
cytokines; 0.1% gel did not

[1].

No negative impact observed [1]. Information not specified in
available search results.

Detailed Experimental Protocols

The safety data in the summary table was generated through the following standardized experimental

methodologies.

Protocol
Element

Details

Animal Model

Study Design

Test
Formulations

Pig-tailed macaques (Macaca nemestrina) [1].

Randomized, cross-over design studies with animals serving as their own controls
(test gel vs. placebo arm) [1].

0.1% and 1.0% UC781 in a water-based hydroxyethylcellulose (HEC) gel; HEC
placebo gel was used as a control [1].

| Dosage and Administration | Vaginal: 1.5 ml of test or placebo gel applied daily [1]. Rectal: Application

of test or placebo gel [1]. | | Key Safety Endpoints & Methods |

e Systemic Absorption: Analyzed using high-sensitivity high-performance liquid chromatography
(HPLC) on serum samples [1].

e Local Drug Detection: Measured UC781 levels in vaginal and rectal lavage samples [1].
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o Tissue Safety: Assessed via colposcopic examinations [1].
¢ Inflammatory Response: Monitored by cytokine analysis from cervical swabs [1].

¢ Microflora Impact: Evaluated through analysis of vaginal microflora [1].

Experimental Workflow Diagram

The diagram below visualizes the experimental workflow for these preclinical safety assessments.
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Study Population:
Pig-tailed Macaques

/@ Endpoint‘; & MethoNA

Systemic Absorption: Local Drug Detection: Tissue Safety: Inflammatory Response: Microflora Impact:
Serum Analysis via HPLC Lavage Sample Analysis Colposcopy Cytokine Analysis Microbiological Analysis

\ I /

Safety Outcome:
No Systemic Absorption
Vaginal: Safe Profile

Rectal: 1.0% Gel Caused Inflammation

Click to download full resolution via product page

Key Insights for Researchers

¢ Formulation Concentration is Critical: The 1.0% UC781 gel caused rectal inflammation while the
0.1% concentration did not, highlighting the importance of dosage and application site in safety
evaluations [1].
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¢ Advantage of Poor Systemic Absorption: The lack of detected systemic absorption is a positive
safety feature for a topical microbicide, potentially minimizing the risk of systemic side effects [1].

¢ Platform-Dependent Performance: One study noted a poor in vitro-in vivo correlation for a
UC781-releasing vaginal ring in macaques. The drug's poor solubility in vaginal fluid led to a
dissolution-controlled release mechanism in vivo rather than the expected diffusion-controlled
release, which is an important consideration for formulation development [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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